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Sisunatovir Hydrochloride: Solubility & Stock Solution
Guide

Summary of Key Solubility Data The table below consolidates the key physical and solubility

characteristics of Sisunatovir hydrochloride from supplier data sheets [1] [2] [3].

Property Specification / Value

Molecular Weight 482.90 g/mol [1] [2] [3]

CAS No. 1903763-83-6 [1] [2] [3]

Solubility in DMSO 24 mg/mL (49.69 mM) [1] [2] to 100 mg/mL (207.08 mM) [3].

Solubility in Water Insoluble [1] [2] [3]

Solubility in Ethanol Insoluble [1] [2] [3]

> Note: The variation in DMSO solubility (24 mg/mL vs. 100 mg/mL) is noted in the search results and is

likely due to different testing methods or batch-to-batch variations [2]. It is recommended to use the lower,
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more conservative value for initial planning and to use fresh, anhydrous DMSO, as moisture can

significantly reduce solubility [1] [3].

Experimental Protocols

Protocol 1: Preparing a DMSO Stock Solution (In Vitro Use)

This protocol is for creating a concentrated master liquid for later dilution in cell-based assays.

Calculate the mass of Sisunatovir hydrochloride needed to achieve your desired stock
concentration and volume.

Add the calculated mass of the compound directly to a vial of fresh, anhydrous DMSO [1] [3].
Mix thoroughly by vortexing or brief sonication until the solid is fully dissolved and the solution is

clear [3] [4].
Aliquot and store the stock solution. For long-term storage, it is recommended to seal the container

and store at -80°C for 6 months or -20°C for 1 month, away from moisture [3].

Protocol 2: Preparing an In Vivo Dosing Solution via Sequential
Solvent Addition

This method is for preparing a solution suitable for animal administration, starting from a DMSO stock

solution. The following table outlines two common formulations [3]:

Formulation Composition
Final Drug
Concentration

Formulation
A

10% DMSO + 40% PEG300 + 5% Tween 80 + 45%
Saline [3]

≥ 2.5 mg/mL (5.18 mM)
[3]

Formulation
B

10% DMSO + 90% Corn Oil [3] ≥ 2.5 mg/mL (5.18 mM)
[3]

Workflow for Preparing Formulation A:
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The diagram below illustrates the sequential steps to prepare a clear dosing solution for animal studies.

Start with DMSO Stock Solution
(25 mg/mL)

Add to PEG300
(100 µL stock + 400 µL PEG300)

Mix until clear

Add Tween 80
(50 µL)

Mix until clear

Add Saline
(450 µL)

Mix until clear

Final In Vivo
Working Solution

(2.5 mg/mL)

Click to download full resolution via product page
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Critical Notes:

Sequential Addition: You must add the solvents in the order specified and ensure the solution is
clear at each step before adding the next solvent [1] [3].

Clarity is Key: The final solution must be clear before administration. If cloudiness or precipitation
occurs, gentle heating, vortexing, or sonication can be used to aid dissolution [1] [3].

Fresh Preparation: For in vivo studies, it is recommended to prepare the working solution freshly
and use it on the same day [3].

Frequently Asked Questions (FAQs)

Q1: The compound won't fully dissolve in DMSO. What should I do? A1: First, ensure you are using

fresh, moisture-free DMSO, as absorbed water greatly reduces solubility [1] [3]. You can try gentle

warming (e.g., in a 37°C water bath), vortexing, or brief sonication to aid dissolution [1] [3]. If the problem

persists, the actual solubility of your specific batch may be lower than stated; consider making a more dilute

stock solution.

Q2: Can I use water or ethanol to dissolve Sisunatovir hydrochloride? A2: No. The supplier data sheets

explicitly state that Sisunatovir hydrochloride is insoluble in both water and ethanol [1] [2] [3]. DMSO is

the standard solvent for preparing stock solutions for this compound.

Q3: How should I store the stock solution, and what is its shelf life? A3: Aliquot the DMSO stock

solution and store it in a sealed container away from moisture. Recommended storage conditions are

-80°C for up to 6 months or -20°C for 1 month [3]. Avoid repeated freeze-thaw cycles.

Q4: What is the biological activity of Sisunatovir hydrochloride? A4: Sisunatovir hydrochloride is a

potent, orally active inhibitor of the Respiratory Syncytial Virus (RSV) fusion (F) protein. It effectively

reduces viral load and has shown a good safety profile in treating established RSV infections in research

models [1] [2] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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